4-Cyclopropylmethyl-3-oxopiperazine-1-carboxylic acid tert-butyl ester

• Molecular Formula: C13H22N2O3
• Molecular Weight: 254.33 g/mol
• IUPAC Name: tert-butyl 4-(cyclopropylmethyl)-3-oxopiperazine-1-carboxylate
• InChI: InChI=1S/C13H22N2O3/c1-13(2,3)18-12(17)15-7-6-14(11(16)9-15)8-10-4-5-10/h10H,4-9H2,1-3H3
• InChI Key: ZFJPNXYZVCKTJT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(C(=O)C1)CC2CC2

Description

4-Cyclopropylmethyl-3-oxopiperazine-1-carboxylic acid tert-butyl ester is a useful research compound. Its molecular formula is C13H22N2O3 and its molecular weight is 254.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium hydride (60% dispersion in oil) (0.40 g, 10.0 mmol) was added portionwise over 10 min to a solution of 3-oxopiperazine-1-carboxylic acid tert-butyl ester (1.00 g, 5.0 mmol) in N,N-dimethylacetamide (10 ml). The mixture was stirred for 30 min before addition of bromomethylcyclopropane (1.45 ml, 15.0 mmol) and then stirred for a further 18 h. The mixture was diluted with water (100 ml) and extracted with EtOAc (2×100 ml). The combined organic extracts were washed with brine (50 ml), dried over MgSO4 and evaporated to give 4-cyclopropylmethyl-3-oxopiperazine-1-carboxylic acid tert-butyl ester (1.27 g, 100%) as a yellow oil. This oil was dissolved in dichloromethane and hydrogen chloride bubbled through the reaction (2×10 min). The solvent was evaporated to give 1-cyclopropylmethylpiperazin-2-one.HCl (0.95 g, 100%) as a white solid.